Ethanol, 2,2',2''-[(2,4,6-trinitro-1,3,5-benzenetriyl)triimino]tris-

• CAS No.: 94467-76-2
• Molecular Formula: C12H18N6O9
• Molecular Weight: 390.31 g/mol
• IUPAC Name: 2-[3,5-bis(2-hydroxyethylamino)-2,4,6-trinitroanilino]ethanol
• InChI: InChI=1S/C12H18N6O9/c19-4-1-13-7-10(16(22)23)8(14-2-5-20)12(18(26)27)9(15-3-6-21)11(7)17(24)25/h13-15,19-21H,1-6H2
• InChI Key: BNULYKZFUFELNU-UHFFFAOYSA-N
• Canonical SMILES: C(CO)NC1=C(C(=C(C(=C1[N+](=O)[O-])NCCO)[N+](=O)[O-])NCCO)[N+](=O)[O-]

Description

Ethanol, 2,2',2''-[(2,4,6-trinitro-1,3,5-benzenetriyl)triimino]tris- is a useful research compound. Its molecular formula is C12H18N6O9 and its molecular weight is 390.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethanol, 2,2',2''-[(2,4,6-trinitro-1,3,5-benzenetriyl)triimino]tris- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethanol, 2,2',2''-[(2,4,6-trinitro-1,3,5-benzenetriyl)triimino]tris- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 7.2 g (0.0227 mole) of 2,4,6-trinitro-1,3,5-trichlorobenzene and 70 ml of methanol was stirred in an ice bath while a solution of 9.9 g (0.162 mole) of ethanolamine in 70 ml of methanol was added over 10 min. Stirring at room temperature gave a solution from which yellow solid precipitated until the mixture became too thick to stir. After standing for 2 hr., the mixture was filtered to give 7.6 g (86%) of 2,4,6-trinitro-1,3,5-tris(2-hydroxyethylamino)benzene; 1H NMR (DMSO-d6): 3.48 (m, 6H), 3.72 (m, 6H).